[2-[2-[1-Bis(3,5-dimethylphenyl)phosphanylethyl]cyclopentyl]phenyl]-bis(3,5-dimethylphenyl)phosphane;cyclopentane;iron

• IUPAC Name: [2-[2-[1-bis(3,5-dimethylphenyl)phosphanylethyl]cyclopentyl]phenyl]-bis(3,5-dimethylphenyl)phosphane;cyclopentane;iron
• InChI: InChI=1S/C45H52P2.C5H10.Fe/c1-29-17-30(2)22-38(21-29)46(39-23-31(3)18-32(4)24-39)37(9)42-14-12-15-43(42)44-13-10-11-16-45(44)47(40-25-33(5)19-34(6)26-40)41-27-35(7)20-36(8)28-41;1-2-4-5-3-1;/h10-11,13,16-28,37,42-43H,12,14-15H2,1-9H3;1-5H2
• InChI Key: QBRCUWAVMPIVFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)P(C2=CC=CC=C2C3CCCC3C(C)P(C4=CC(=CC(=C4)C)C)C5=CC(=CC(=C5)C)C)C6=CC(=CC(=C6)C)C)C.C1CCCC1.[Fe]
• Molecular Formula: C50H62FeP2
• Molecular Weight: 780.8 g/mol

Description

[2-[2-[1-Bis(3,5-dimethylphenyl)phosphanylethyl]cyclopentyl]phenyl]-bis(3,5-dimethylphenyl)phosphane;cyclopentane;iron is a useful research compound. Its molecular formula is C50H62FeP2 and its molecular weight is 780.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

Cyclopentanone Applications

Cyclopentanone is an important fine chemical intermediate widely used in the production of flavors such as methyl dihydrojasmonate. It serves as a solvent in the electronic industry due to its favorable chemical properties. The industrial production processes of cyclopentanone include N2O oxidation of cyclopentene, showcasing its practical and feasible application in various fields (Sinopec Shanghai, 2011).

Organometallic Compounds in Catalysis

Iron catalysts, especially those in homogeneous conditions, have shown exceptional versatility and biocompatibility. Recent studies focus on heterogenizing iron catalysts for broader industrial applications due to their sustainable and less toxic nature compared to noble metal catalysts. The immobilization of bis(arylimine)pyridyl iron complexes on silica for olefin polymerization is one such application, demonstrating iron's potential in sustainable chemical synthesis (Fabio Moccia et al., 2021).

Phosphorus-based Flame Retardants

Research on phosphorus-based flame retardants highlights their growing interest as halogen-free solutions. Bridged aromatic diphenyl phosphates, such as resorcinol bis(diphenyl phosphate) and bisphenol A bis(diphenyl phosphate), are noted for their thermal stability, efficiency, and low volatility. These compounds are synergistic with other phosphorus and nitrogen-containing compounds, demonstrating their utility in enhancing fire resistance of materials without the environmental concerns associated with halogenated flame retardants (S. Levchik & E. Weil, 2006).